Cas no 1804933-48-9 (Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804933-48-9
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841733
• Update Time: 2025-06-15

Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-8-6(19-10(12,13)14)3-5(4-11)15-7(8)9(16)18-2/h3H,4H2,1-2H3
• InChI Key： YUXUPFQSVAFTGT-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(C(=O)OC)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804933-48-9)

Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804933-48-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as chloromethyl, methoxy, and trifluoromethoxy, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a carboxylate ester and a chloromethyl moiety, makes it particularly valuable for constructing complex molecules with potential biological activity.

In recent years, the demand for pyridine derivatives like Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate has surged due to their applications in drug discovery and crop protection. Researchers are increasingly exploring its utility in the synthesis of heterocyclic compounds, which are pivotal in developing new antimicrobial agents and herbicides. The compound's trifluoromethoxy group is especially noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in modern pharmaceutical chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate?" The synthesis typically involves multi-step reactions, starting with the functionalization of pyridine precursors. Advanced techniques such as nucleophilic substitution and esterification are employed to introduce the chloromethyl and methoxy groups, respectively. The trifluoromethoxy moiety is often incorporated via electrophilic aromatic substitution, a process that requires precise control of reaction conditions to ensure high yield and purity.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate is not classified as hazardous, its fluorinated components have sparked discussions about sustainable chemistry. Researchers are investigating greener synthetic methods, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. This aligns with the growing trend of green chemistry, which emphasizes eco-friendly practices in chemical manufacturing.

The compound's physicochemical properties also make it a subject of interest for material science applications. Its stability under various conditions and compatibility with other organic materials have led to explorations in advanced coatings and electronic materials. For instance, its pyridine ring can act as a ligand in coordination chemistry, facilitating the development of novel metal-organic frameworks (MOFs).

In summary, Methyl 6-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804933-48-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the rising demand for fluorinated and heterocyclic compounds, position it as a critical building block in modern chemistry. As research continues to uncover new uses and sustainable synthesis methods, this compound is poised to play an even more significant role in scientific advancements.